2-[(4-methylphenyl)sulfonyl-(2-thiophen-2-ylethyl)amino]acetic Acid

• IUPAC Name: 2-[(4-methylphenyl)sulfonyl-(2-thiophen-2-ylethyl)amino]acetic acid
• InChI: InChI=1S/C15H17NO4S2/c1-12-4-6-14(7-5-12)22(19,20)16(11-15(17)18)9-8-13-3-2-10-21-13/h2-7,10H,8-9,11H2,1H3,(H,17,18)
• InChI Key: GKFMJMVUWQZZQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CCC2=CC=CS2)CC(=O)O
• Molecular Formula: C15H17NO4S2
• Molecular Weight: 339.4 g/mol
• CAS No.: 102996-97-4

Description

2-[(4-methylphenyl)sulfonyl-(2-thiophen-2-ylethyl)amino]acetic Acid is a useful research compound. Its molecular formula is C15H17NO4S2 and its molecular weight is 339.42. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

• Synthesis of Clopidogrel Sulfate : An advanced synthesis pathway for Clopidogrel, a critical pharmaceutical compound, utilizes a similar sulfonamide structure for high yield and quality production, highlighting its role in medicinal chemistry synthesis (Hu Jia-peng, 2012).
• Antioxidant and Enzyme Inhibition : The sulfonamide structure has been investigated for its antioxidant properties and selective inhibition of enzymes, such as xanthine oxidase, demonstrating its potential in therapeutic applications (M. Ikram et al., 2015).
• Corrosion Inhibition : Research shows the application of similar compounds in the corrosion inhibition of steel in acidic solutions, indicating its significance in materials science and industrial applications (M. Bouklah et al., 2005).

Pharmacological Activity

• Antimicrobial and Antitumor Agents : Novel diphenylsulfones containing the sulfonamide moiety have been synthesized, showing promising antimicrobial and antitumor activities, underscoring the compound's utility in drug development (M. Ghorab et al., 2008).

Materials Science

• Polymer Synthesis : The sulfonamide structure is pivotal in the synthesis of optically active poly(azo-ester-imide)s, indicating its utility in creating novel polymeric materials with potential applications in various industries (A. Hajipour et al., 2009).